Cas no 1000339-34-3 (2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol)

• Product Name: 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol
• CAS No: 1000339-34-3
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• MDL: MFCD09878410
• CID: 856737
• PubChem ID: 46738672
• Update Time: 2025-06-14

2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-BroMophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol
• 2-[1-(4-bromophenyl)triazol-4-yl]propan-2-ol
• 1-(4-Bromophenyl)-alpha,alpha-dimethyl-1H-1,2,3-triazole-4-methanol
• DTXSID90674330
• AKOS015835615
• CS-0212161
• 1-(4-Bromophenyl)-
• MFCD09878410
• 1000339-34-3
• BS-18986
• 2-[1-(4-BROMOPHENYL)-1,2,3-TRIAZOL-4-YL]PROPAN-2-OL
• DB-363844
• A,
• A-dimethyl-1H-1,2,3-triazole-4-methanol
• 1H-1,2,3-Triazole-4-methanol, 1-(4-bromophenyl)-alpha,alpha-dimethyl-
• 2-[1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl]propan-2-ol
• 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol

• MDL： MFCD09878410
• Inchi： 1S/C11H12BrN3O/c1-11(2,16)10-7-15(14-13-10)9-5-3-8(12)4-6-9/h3-7,16H,1-2H3
• InChI Key： RSIHPLASTHLNBG-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)O)=CN(N=N1)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 281.01600
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• PSA: 50.94000
• LogP: 2.25720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol

Recent Advances in the Study of 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol (CAS: 1000339-34-3)

The compound 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol (CAS: 1000339-34-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol as a versatile scaffold in the development of novel bioactive molecules. The presence of the 1,2,3-triazole moiety, coupled with the bromophenyl group, provides a robust platform for further chemical modifications, enabling the exploration of diverse pharmacological properties. Researchers have employed click chemistry strategies to synthesize derivatives of this compound, demonstrating its utility in high-throughput screening and lead optimization.

In terms of biological activity, preliminary investigations have revealed that 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol exhibits promising inhibitory effects against specific enzymatic targets, including kinases and proteases. These findings suggest its potential as a starting point for the development of targeted therapies for diseases such as cancer and inflammatory disorders. Moreover, the compound's favorable pharmacokinetic properties, including good solubility and metabolic stability, further enhance its appeal as a drug candidate.

One of the most notable advancements in the study of this compound is its application in fragment-based drug design (FBDD). Researchers have successfully utilized 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol as a fragment to construct larger, more complex molecules with enhanced binding affinity and selectivity. This approach has led to the identification of several lead compounds with potential therapeutic value, underscoring the compound's significance in modern drug discovery efforts.

Despite these promising developments, challenges remain in the optimization of 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol derivatives for clinical use. Issues such as off-target effects and toxicity profiles need to be addressed through rigorous preclinical studies. Future research directions may include the exploration of novel synthetic routes to improve yield and purity, as well as the investigation of additional biological targets to expand the compound's therapeutic scope.

In conclusion, 2-(1-(4-Bromophenyl)-1H-1,2,3-triazol-4-yl)propan-2-ol (CAS: 1000339-34-3) represents a valuable tool in chemical biology and medicinal chemistry, with significant potential for the development of new therapeutic agents. Continued research efforts are expected to further elucidate its mechanisms of action and optimize its pharmacological properties, paving the way for its eventual translation into clinical applications.